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Compound of Interest

Compound Name: Eglumine

Cat. No.: B078645 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for

Eglumine (also known as N-Ethyl-D-glucamine). While Eglumine is reported as not meeting

GHS hazard criteria in some contexts, the absence of a specific, comprehensive Safety Data

Sheet (SDS) necessitates a cautious approach based on standard laboratory safety practices

for chemical powders.[1]

Chemical and Physical Properties of Eglumine
Understanding the properties of Eglumine is the first step in safe handling. Below is a

summary of its key characteristics.[1][2][3][4]
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Property Value

Molecular Formula C8H19NO5

Molecular Weight 209.24 g/mol [1][2][3]

Appearance White to off-white crystalline powder[2][4]

Solubility Soluble in water[2][4]

Melting Point 137-141 °C[4]

Boiling Point 256 °C (at standard atmospheric pressure)[5]

pH Slightly alkaline in solution[2]

Personal Protective Equipment (PPE) for Handling
Eglumine
Given the lack of specific hazard information for Eglumine, a conservative approach to PPE is

recommended. The following table outlines the recommended PPE for handling Eglumine
powder. This guidance is based on standard practices for handling low-hazard chemical

powders and can be adjusted based on a site-specific risk assessment.

Body Part Recommended PPE Rationale

Hands
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eyes
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.

Respiratory
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

large quantities or when there

is a potential for aerosolization.

Body Laboratory coat
To protect clothing and skin

from contamination.

Hierarchy of Controls for Handling Eglumine
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The selection of PPE is the final step in a hierarchy of controls designed to minimize exposure

to any chemical substance.

Hierarchy of Controls for Eglumine

Examples

Elimination

Substitution

Most Effective

Is the use of Eglumine necessary?

Engineering Controls

Can a less hazardous chemical be used?

Administrative Controls

Use a chemical fume hood or ventilated enclosure.

PPE

Least Effective

Standard Operating Procedures (SOPs),
training, and designated work areas.

Gloves, safety glasses, lab coat,
respirator as needed.

Click to download full resolution via product page

Hierarchy of controls for safe Eglumine handling.

Operational Plan for Handling Eglumine
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A clear operational plan is crucial for minimizing risk and ensuring consistent, safe practices.

Experimental Workflow for Handling Eglumine
The following diagram outlines a standard workflow for handling Eglumine in a laboratory

setting.
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Eglumine Handling Workflow

Preparation

Weighing

1. Don PPE, prepare workspace

Dissolving

2. Weigh in a ventilated enclosure

Handling_and_Use

3. Dissolve in appropriate solvent

Decontamination

4. Perform experiment

Disposal

5. Clean workspace and equipment

Procedure Complete

6. Dispose of waste properly

Click to download full resolution via product page

Step-by-step workflow for handling Eglumine.
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Detailed Methodologies
Preparation: Before handling Eglumine, ensure that the work area is clean and uncluttered.

Have all necessary equipment, including a chemical spill kit, readily available. All personnel

involved must be trained on the specific hazards and handling procedures.

Weighing: To minimize inhalation of the powder, weigh Eglumine in a chemical fume hood or

a ventilated balance enclosure. Use appropriate tools (e.g., spatulas, weigh boats) to handle

the powder and avoid generating dust.

Dissolving: When preparing solutions, add the Eglumine powder slowly to the solvent to

avoid splashing. As Eglumine is soluble in water, this is a common solvent.[2][4]

Handling and Use: When working with Eglumine solutions, continue to wear appropriate

PPE. Avoid direct contact with skin and eyes.

Decontamination: After handling, thoroughly clean all surfaces and equipment with an

appropriate solvent. Remove and dispose of PPE in designated waste containers. Wash

hands thoroughly with soap and water.

Disposal Plan
Proper disposal of chemical waste is critical to protect both personnel and the environment.

Waste Segregation and Disposal
Solid Waste: Unused or contaminated solid Eglumine should be collected in a clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing Eglumine should be collected in a designated, labeled

hazardous waste container. Do not pour Eglumine solutions down the drain unless

permitted by local regulations and institutional guidelines.

Contaminated Materials: Any materials that have come into contact with Eglumine, such as

gloves, weigh boats, and paper towels, should be disposed of as hazardous waste.

General Disposal Guidelines:
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Labeling: All waste containers must be clearly labeled with the contents, including the full

chemical name ("Eglumine" or "N-Ethyl-D-glucamine") and any other components of the

waste stream.

Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials.

Collection: Follow your institution's procedures for hazardous waste pickup.[6]

Note on Empty Containers: Empty containers that held Eglumine should be triple-rinsed with a

suitable solvent. The rinsate should be collected as hazardous waste. Once triple-rinsed, the

container may be disposed of as non-hazardous waste, in accordance with institutional

policies.[6]

By adhering to these safety and logistical guidelines, researchers can handle Eglumine
responsibly, minimizing risks and ensuring a safe laboratory environment. Always consult your

institution's specific safety protocols and a qualified safety professional for guidance tailored to

your specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Eglumine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078645#personal-protective-equipment-for-handling-
eglumine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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